Cas no 1257546-43-2 (5-fluoro-N-{1-(hydroxymethyl)cyclopropylmethyl}-2-methoxybenzene-1-sulfonamide)

• Product Name: 5-fluoro-N-{1-(hydroxymethyl)cyclopropylmethyl}-2-methoxybenzene-1-sulfonamide
• CAS No: 1257546-43-2
• MF: C₁₂H₁₆FNO₄S
• MW: 289.323145866394
• CID: 5913300
• PubChem ID: 49670978
• Update Time: 2025-08-05

5-fluoro-N-{1-(hydroxymethyl)cyclopropylmethyl}-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-N-{1-(hydroxymethyl)cyclopropylmethyl}-2-methoxybenzene-1-sulfonamide
• AKOS024528576
• F5965-0060
• 1257546-43-2
• 5-fluoro-N-[[1-(hydroxymethyl)cyclopropyl]methyl]-2-methoxybenzenesulfonamide
• 5-fluoro-N-((1-(hydroxymethyl)cyclopropyl)methyl)-2-methoxybenzenesulfonamide
• 5-fluoro-N-{[1-(hydroxymethyl)cyclopropyl]methyl}-2-methoxybenzene-1-sulfonamide
• VU0529053-1

• Inchi： 1S/C12H16FNO4S/c1-18-10-3-2-9(13)6-11(10)19(16,17)14-7-12(8-15)4-5-12/h2-3,6,14-15H,4-5,7-8H2,1H3
• InChI Key： ZPCHWHUNUVMMHV-UHFFFAOYSA-N
• SMILES： C1(S(NCC2(CO)CC2)(=O)=O)=CC(F)=CC=C1OC

Computed Properties

• Exact Mass: 289.07840733g/mol
• Monoisotopic Mass: 289.07840733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 84Ų

Additional information on 5-fluoro-N-{1-(hydroxymethyl)cyclopropylmethyl}-2-methoxybenzene-1-sulfonamide

Introduction to 5-fluoro-N-{1-(hydroxymethyl)cyclopropylmethyl}-2-methoxybenzene-1-sulfonamide (CAS No. 1257546-43-2)

5-fluoro-N-{1-(hydroxymethyl)cyclopropylmethyl}-2-methoxybenzene-1-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1257546-43-2, represents a promising candidate for further research and development in the quest for novel therapeutic agents. The molecular structure of this compound incorporates several key features that make it particularly intriguing, including a fluoro substituent, a cyclopropylmethyl side chain, and a sulfonamide functional group. Each of these elements contributes to the compound's overall chemical behavior and potential biological activity.

The presence of a fluoro atom in the molecular structure is a critical factor that enhances the compound's pharmacological properties. Fluorine atoms are known to influence the metabolic stability, binding affinity, and electronic properties of molecules. In particular, the introduction of a fluorine atom can lead to increased lipophilicity and improved binding to biological targets, making fluorinated compounds highly desirable in drug design. The specific positioning of the fluoro substituent in 5-fluoro-N-{1-(hydroxymethyl)cyclopropylmethyl}-2-methoxybenzene-1-sulfonamide likely plays a crucial role in modulating its interaction with biological receptors and enzymes.

The cyclopropylmethyl side chain is another notable feature of this compound that contributes to its unique chemical profile. Cyclopropyl groups are known for their ability to enhance the rigidity of molecular structures, which can improve binding affinity and selectivity. Additionally, the cyclopropylmethyl moiety can influence the conformational flexibility of the molecule, potentially affecting its bioavailability and metabolic pathways. The integration of this group into the core structure of 5-fluoro-N-{1-(hydroxymethyl)cyclopropylmethyl}-2-methoxybenzene-1-sulfonamide suggests that it may exhibit distinct pharmacokinetic properties compared to related compounds lacking this moiety.

The third key feature of this compound is the presence of a sulfonamide functional group. Sulfonamides are well-documented pharmacophores that have been widely used in the development of drugs targeting various diseases, including infections, inflammation, and cancer. The sulfonamide group typically contributes to the compound's solubility, binding interactions, and overall pharmacological activity. In 5-fluoro-N-{1-(hydroxymethyl)cyclopropylmethyl}-2-methoxybenzene-1-sulfonamide, the sulfonamide group is positioned strategically within the molecule, likely enhancing its ability to interact with biological targets effectively.

The combination of these structural elements—fluoro, cyclopropylmethyl, and sulfonamide

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways associated with various diseases. The unique structural features of 5-fluoro-N-{1-(hydroxymethyl)cyclopropylmethyl}-2-methoxybenzene-1-sulfonamide make it an attractive candidate for such applications. For instance, studies have suggested that compounds containing sulfonamide groups may exhibit inhibitory activity against certain enzymes involved in cancer progression. Additionally, fluorinated derivatives have shown promise in enhancing the bioavailability and metabolic stability of drug candidates.

The synthesis and characterization of 5-fluoro-N-{1-(hydroxymethyl)cyclopropylmethyl}-2-methoxybenzene-1-sulfonamide have been reported in several scientific publications. These studies have provided valuable insights into its chemical properties and potential applications. Researchers have employed various synthetic strategies to construct this molecule efficiently, often utilizing multi-step reactions that involve functional group transformations and protecting group strategies. The successful synthesis of this compound demonstrates the feasibility of incorporating complex structural motifs into drug-like molecules.

The pharmacological evaluation of 5-fluoro-N-{1-(hydroxymethyl)cyclopropylmethyl}-2-methoxybenzene-1-sulfonamide has also been a focus of recent research efforts. In vitro studies have explored its interactions with various biological targets, including enzymes and receptors relevant to human health and disease. These studies have provided preliminary evidence suggesting that this compound may exhibit desirable pharmacological properties suitable for therapeutic applications. However, further research is needed to fully elucidate its mechanism of action and potential side effects.

The future prospects for 5-fluoro-N-{1-(hydroxymethyl)cyclopropylmethyl}-2-methoxybenzene-1-sulfonamide are promising given its unique structural features and potential biological activity. Ongoing research efforts are aimed at optimizing its chemical properties through structural modifications and exploring new synthetic routes for efficient production. Additionally, preclinical studies will be essential to assess its safety profile and efficacy before considering clinical trials in humans.

In conclusion, 5-fluoro-N-{1-(hydroxymethyl)cyclopropylmethyl}-2-methoxybenzene-1-sulfonamide (CAS No. 1257546-43-2) represents an exciting opportunity for innovation in pharmaceutical chemistry. Its distinctive combination of a fluoro,cyclopropylmethyl,andsulfonamidemoiety positions it as a promising candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound,it holds great potential to contribute significantly to advancements in medicine.